N-(4-Methylphenyl)pyrimidin-2-amine
Overview
Description
“N-(4-Methylphenyl)pyrimidin-2-amine” is a chemical compound with the molecular formula C11H11N3 . It has a molecular weight of 185.23 . The IUPAC name for this compound is N-(4-methylphenyl)-N-(2-pyrimidinyl)amine .
Synthesis Analysis
The synthesis of 2-aminopyrimidine derivatives, which include “N-(4-Methylphenyl)pyrimidin-2-amine”, involves several steps. These steps include ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines .Molecular Structure Analysis
The molecular structure of “N-(4-Methylphenyl)pyrimidin-2-amine” is characterized by a pyrimidine ring linked to a phenyl ring. The phenyl ring carries a methyl group . The dihedral angles of the pyrimidine ring with the benzene and pyridyl rings are also significant .Physical And Chemical Properties Analysis
“N-(4-Methylphenyl)pyrimidin-2-amine” is a solid at room temperature . It should be stored at 4°C and protected from light .Scientific Research Applications
Anticancer Research
N-(4-Methylphenyl)pyrimidin-2-amine derivatives have shown potential in anticancer research. Loidreau et al. (2020) synthesized various derivatives envisioned as potent analogues of MPC-6827, an anticancer agent. They reported antiproliferative activity against human colorectal cancer cell lines, indicating the compound's relevance in cancer treatment research (Loidreau et al., 2020).
Histone Demethylase Inhibition
The compound also plays a role in the study of histone lysine demethylase inhibitors. Bavetsias et al. (2016) describe N-substituted 4-(pyridin-2-yl)thiazole-2-amine derivatives as potent inhibitors of histone N-methyl lysine demethylases, suggesting its utility in epigenetic research (Bavetsias et al., 2016).
Synthesis of Heterocyclic Compounds
El-Deeb et al. (2008) focused on synthesizing new N-aryl-4-(pyridin-3-yl)pyrimidin-2-amine derivatives, demonstrating the compound's utility in the preparation of new heterocyclic compounds, which are important in various scientific applications (El-Deeb et al., 2008).
Antimicrobial and Antitubercular Activities
Chandrashekaraiah et al. (2014) synthesized derivatives of N-(4-Methylphenyl)pyrimidin-2-amine and examined their antimicrobial and antitubercular activities, highlighting its potential in developing new antibacterial and antituberculosis agents (Chandrashekaraiah et al., 2014).
Neurodegenerative Disease Research
Mohamed et al. (2011) investigated 2,4-disubstituted pyrimidine derivatives as dual cholinesterase and amyloid-β (Aβ)-aggregation inhibitors, indicating the compound's relevance in research on Alzheimer's and other neurodegenerative diseases (Mohamed et al., 2011).
Psoriasis Treatment
Research by Zhu et al. (2020) on N-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine derivatives for their potential in treating psoriasis demonstrates another medical application of this compound (Zhu et al., 2020).
Safety And Hazards
properties
IUPAC Name |
N-(4-methylphenyl)pyrimidin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3/c1-9-3-5-10(6-4-9)14-11-12-7-2-8-13-11/h2-8H,1H3,(H,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUYMBRUDOKZGMW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=NC=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Methylphenyl)pyrimidin-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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